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Compound of Interest

Compound Name:
1,4-Diacetoxy-2,3-

dicyanobenzene

Cat. No.: B160749 Get Quote

Essential Safety and Handling Guide for 1,4-
Diacetoxy-2,3-dicyanobenzene
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, handling 1,4-
Diacetoxy-2,3-dicyanobenzene (CAS No. 83619-73-2).[1] The following procedures are

designed to ensure safe operational handling and disposal.

Chemical Profile:

Property Value

Chemical Name 1,4-Diacetoxy-2,3-dicyanobenzene

Molecular Formula C₁₂H₈N₂O₄

Molecular Weight 244.20 g/mol

CAS Number 83619-73-2[1]

Appearance Solid (form may vary)

Storage Store at -20°C[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1,4-Diacetoxy-2,3-dicyanobenzene is not

readily available, data from structurally related compounds containing cyano and acetoxy

functional groups suggest potential hazards. These may include skin and eye irritation, and

potential toxicity if ingested or inhaled.[2][3] Therefore, a comprehensive PPE plan is

mandatory for all personnel handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Purpose

Hand Protection

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

To prevent skin contact and

absorption.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for larger quantities.

[4][5]

To protect eyes from splashes

and airborne particles.[4]

Skin and Body

A standard laboratory coat,

fully buttoned. A chemical-

resistant apron is

recommended when handling

larger quantities.[4]

To prevent contamination of

personal clothing and skin.[4]

Respiratory

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used, especially when

handling the solid form to

avoid dust inhalation.

To prevent inhalation of dust or

aerosols.[4]

Footwear
Closed-toe shoes made of a

non-porous material.[6]
To protect feet from spills.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to the following experimental protocol is crucial for the safe handling of 1,4-
Diacetoxy-2,3-dicyanobenzene.

Preparation:

Ensure the work area, typically a certified chemical fume hood, is clean and uncluttered.[4]

Verify that all necessary PPE is available and in good condition.[4]

Have an emergency spill kit readily accessible.[4]

Donning PPE: The correct order for putting on PPE is critical to prevent exposure.

Put on a lab coat, ensuring it is fully buttoned.[4]

Wear safety glasses or goggles.[4]

Put on the recommended gloves.[4]

If handling the powder outside of a certified fume hood, a respirator is required.[4]

Handling the Chemical:

Conduct all manipulations of 1,4-Diacetoxy-2,3-dicyanobenzene within a certified chemical

fume hood to minimize inhalation exposure.[4]

Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.[4]

If making a solution, add the solid to the solvent slowly to prevent splashing.[4]

Post-Handling:

Securely close the container of 1,4-Diacetoxy-2,3-dicyanobenzene.

Clean the work area thoroughly.
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Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the

lab coat, and then eye protection.[4]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[4]

Disposal Plan
Unused Chemical:

Dispose of as hazardous chemical waste through your institution's Environmental Health and

Safety (EHS) office.[4]

Do not discard in regular trash or down the drain.[4]

Contaminated Materials:

Dispose of any contaminated PPE (e.g., gloves) and lab supplies (e.g., weighing paper,

pipette tips) as hazardous waste in designated containers.

Experimental Workflow Diagram
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Preparation

Handling

Post-Handling & Disposal

Clean and prepare fume hood
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Ensure spill kit is accessible

Don PPE in correct sequence

Handle chemical in fume hood

Securely close container

Clean work area
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Wash hands thoroughly

Dispose of waste via EHS
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Caption: Workflow for safe handling of 1,4-Diacetoxy-2,3-dicyanobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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